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Introduction:

The quest for cost-effective and environmentally friendly photovoltaic technologies has driven
significant research into thin-film solar cells. Among the promising candidates, Copper Tin
Sulfide (CuzSnSs or CTS) has garnered attention due to its earth-abundant and non-toxic
constituent elements. This guide provides a comparative analysis of the power conversion
efficiency (PCE) of CTS-based solar cells against leading thin-film technologies, namely
Copper Indium Gallium Selenide (CIGS) and Cadmium Telluride (CdTe). Detailed experimental
protocols for the fabrication and characterization of high-efficiency CTS solar cells are also
presented for researchers and scientists in the field.

Comparative Performance of Thin-Film Solar Cells

The performance of a solar cell is primarily evaluated by its power conversion efficiency (PCE),
open-circuit voltage (Voc), short-circuit current density (Jsc), and fill factor (FF). The following
table summarizes the typical and record performance parameters for CTS, CIGS, and CdTe
solar cells.
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Parameter CTS-based CIGS CdTe
~6.7% (with Ge-

Record PCE (%) ) >23%][3] >22%][3]
doping)[1][2]

Typical PCE (%) 2 - 5%[4] 15-19% 16 - 18%

Voc (V) 0.2-0.5V[Z] 0.6 - 0.75 V[5] 0.8-09V

Jsc (mA/cm?) 20 - 35 mA/cm?[5] 35 - 40 mA/cm?[1] 25 - 30 mA/cm?

FF (%) 40 - 60%][5] 70 - 80%][5] 75 - 85%

While CIGS and CdTe technologies currently exhibit significantly higher efficiencies, the
theoretical efficiency limit for a single-junction CTS solar cell is estimated to be around 30%,
indicating substantial room for improvement.[1] The primary challenges for CTS-based solar
cells are lower Voc and FF, which are often attributed to defects and secondary phases within

the absorber layer.

Experimental Protocols

The following sections detail the fabrication and characterization procedures for a high-
efficiency CTS-based solar cell.

1. Fabrication of a High-Efficiency CTS-based Solar Cell via Sputtering and Sulfurization
This protocol outlines a widely used two-stage process for fabricating CTS solar cells.
e Substrate Preparation:

o Begin with a thoroughly cleaned soda-lime glass (SLG) substrate.

o Sequential cleaning in ultrasonic baths of detergent, deionized water, acetone, and
isopropanol for 15 minutes each is recommended to remove organic and inorganic

contaminants.
o Finally, dry the substrate using a high-purity nitrogen (N2) gas flow.

o Back Contact Deposition:
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o Deposit a Molybdenum (Mo) layer with a thickness of approximately 500 nm onto the SLG
substrate using DC magnetron sputtering. This layer serves as the back contact.

Precursor Film Deposition:

o Sequentially deposit thin films of Copper (Cu) and Tin (Sn) onto the Mo-coated substrate
using RF magnetron sputtering. The relative thicknesses of these layers are crucial for
achieving the desired Cu/Sn stoichiometric ratio in the final CTS film.

o This deposition is carried out in a high-vacuum chamber with an Argon (Ar) atmosphere.
Sulfurization:

o Place the Cu/Sn stacked precursor film in a graphite box containing elemental sulfur
powder.

o The box is then placed in a tube furnace and annealed in an inert N2 atmosphere. A typical
annealing temperature is between 550°C and 580°C for a duration of 30 to 60 minutes.
This high-temperature process facilitates the reaction between the metallic precursors and
sulfur vapor to form the polycrystalline Cu2SnSs (CTS) absorber layer.

Buffer Layer Deposition:

o Athin n-type Cadmium Sulfide (CdS) buffer layer (approximately 50 nm) is deposited onto
the p-type CTS absorber layer. Chemical bath deposition (CBD) is a commonly employed
technique for this step.

o The CBD solution typically consists of a cadmium salt (e.g., cadmium sulfate), a sulfur
source (e.g., thiourea), a complexing agent (e.g., ammonia), and deionized water,
maintained at a temperature of 60-70°C.

Window Layer and Front Contact Deposition:

o An intrinsic Zinc Oxide (i-ZnO) layer (~50 nm) followed by a transparent and conductive
Aluminum-doped Zinc Oxide (AZO) layer (~450 nm) are deposited using RF magnetron
sputtering. This bilayer acts as the window layer of the solar cell.
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o Finally, a Nickel/Aluminum (Ni/Al) grid is deposited on top of the AZO layer by thermal
evaporation through a shadow mask to serve as the front electrical contact.

2. Characterization of the CTS-based Solar Cell

A comprehensive characterization is essential to evaluate the properties and performance of
the fabricated solar cell.

o Structural and Morphological Characterization:

o X-ray Diffraction (XRD): Used to determine the crystal structure and preferred orientation
of the CTS thin film.

o Raman Spectroscopy: A complementary technique to XRD for phase identification and
detection of secondary phases like CuxS and SnSa.

o Scanning Electron Microscopy (SEM): Provides high-resolution images of the surface
morphology and the cross-section of the solar cell, allowing for the examination of grain
size and layer thicknesses.

o Energy-Dispersive X-ray Spectroscopy (EDX): Coupled with SEM, EDX is used to
determine the elemental composition and stoichiometry of the CTS absorber layer.

e Optoelectronic Characterization:

o UV-Vis-NIR Spectroscopy: The optical bandgap of the CTS absorber layer can be
estimated from the material's absorption spectrum.

o Current-Voltage (J-V) Measurement: This is the primary method for evaluating the solar
cell's performance.

» The measurement is conducted under standard test conditions (STC): an irradiance of
1000 W/m?2, an AM1.5G solar spectrum, and a cell temperature of 25°C.

» A solar simulator is used as the light source, and a source meter is used to sweep the
voltage across the cell and measure the resulting current.
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» The key performance parameters (Voc, Jsc, FF, and PCE) are extracted from the

resulting J-V curve.

o External Quantum Efficiency (EQE) Measurement: This measurement determines the ratio
of the number of charge carriers collected by the solar cell to the number of incident
photons of a given energy. EQE provides insights into the spectral response and charge
collection efficiency of the device.

Visualizing the Structure and Process

The following diagrams, generated using Graphviz, illustrate the fundamental structure of a
CTS-based solar cell and the experimental workflow for its fabrication and characterization.
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CTS Solar Cell Structure

Ni/Al Front Contact Grid

AZO Transparent Contact (~450 nm)

I-ZnO Window Layer (~50 nm)

n-type CdS Buffer Layer (~50 nm)

p-type Cu2SnS3 (CTS) Absorber (~1.5 pm)

Molybdenum (Mo) Back Contact (~500 nm)

Soda-Lime Glass (SLG) Substrate

Click to download full resolution via product page

Caption: Layered structure of a typical CTS-based thin-film solar cell.
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Experimental Workflow
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Caption: Experimental workflow for CTS solar cell fabrication and characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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